Cas no 2092047-93-1 ((3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine)
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine Chemical and Physical Properties
Names and Identifiers
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- {3-fluorobicyclo[1.1.1]pentan-1-yl}methanamine
- C-(3-Fluoro-bicyclo[1.1.1]pent-1-yl)-methylamine
- (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine
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- Inchi: 1S/C6H10FN/c7-6-1-5(2-6,3-6)4-8/h1-4,8H2
- InChI Key: XVMMFHNUAVOSKX-UHFFFAOYSA-N
- SMILES: C(C12CC(F)(C1)C2)N
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9037-100MG |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine |
2092047-93-1 | 95% | 100MG |
¥ 1,815.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9037-250MG |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine |
2092047-93-1 | 95% | 250MG |
¥ 2,904.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9037-500MG |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine |
2092047-93-1 | 95% | 500MG |
¥ 4,844.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9037-1G |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine |
2092047-93-1 | 95% | 1g |
¥ 7,260.00 | 2023-04-06 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9037-5G |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine |
2092047-93-1 | 95% | 5g |
¥ 21,780.00 | 2023-04-06 | |
| Ambeed | A668061-1g |
{3-Fluorobicyclo[1.1.1]pentan-1-yl}methanamine |
2092047-93-1 | 98+% | 1g |
$1821.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9037-100.0mg |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine |
2092047-93-1 | 95% | 100.0mg |
¥1815.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9037-250.0mg |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine |
2092047-93-1 | 95% | 250.0mg |
¥2904.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9037-500.0mg |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine |
2092047-93-1 | 95% | 500.0mg |
¥4844.0000 | 2025-04-12 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBHM9037-1.0g |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine |
2092047-93-1 | 95% | 1.0g |
¥7260.0000 | 2025-04-12 |
(3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine
Introduction to (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine (CAS No. 2092047-93-1)
Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic approaches. Among these, (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine, identified by its CAS number 2092047-93-1, stands out as a compound of significant interest in the field. This introduction delves into the properties, potential applications, and recent research findings associated with this compound.
The molecular structure of (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine is characterized by its bicyclic framework, specifically a bicyclo[1.1.1]pentane core substituted with a fluorine atom and a methanamine group. This unique arrangement imparts distinct chemical and pharmacological properties that make it a valuable scaffold for drug discovery. The presence of the fluorine atom, in particular, is known to enhance metabolic stability and binding affinity in many pharmaceuticals.
Recent studies have highlighted the importance of fluorinated heterocycles in medicinal chemistry. The incorporation of fluorine into molecular structures can modulate pharmacokinetic profiles, improve bioavailability, and increase selectivity for biological targets. In the case of (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine, the fluorine atom is strategically positioned to interact with biological systems in a way that could lead to novel therapeutic interventions.
One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. Researchers have been exploring its utility in constructing novel scaffolds for small-molecule drugs, particularly those targeting neurological disorders and inflammatory conditions. The bicyclo[1.1.1]pentane core provides a rigid framework that can be modified to fit specific binding pockets in biological targets, while the fluorine atom adds an additional layer of functionalization.
In addition to its role as a synthetic intermediate, (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine has shown promise in preliminary pharmacological studies. Research indicates that derivatives of this compound may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, studies have suggested that modifications to the methanamine group could enhance binding affinity to specific protein targets, potentially leading to the development of new treatments for conditions such as cancer and autoimmune diseases.
The fluorine atom in the molecule also plays a crucial role in modulating its interactions with biological systems. Fluorine atoms are known to influence electronic properties, which can affect how a molecule binds to its target and how it is metabolized in the body. This property makes (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine particularly interesting for drug design, as it offers a versatile platform for exploring different chemical modifications.
Advances in computational chemistry have further enhanced the potential of this compound by allowing researchers to predict its behavior and interactions with biological targets with greater accuracy. Molecular modeling studies have been instrumental in understanding how modifications to the structure of (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine can optimize its pharmacological properties. These studies have provided valuable insights into designing molecules with improved efficacy and reduced side effects.
The synthesis of complex molecules like (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine requires sophisticated chemical techniques, but recent advancements in synthetic methodologies have made it more feasible than ever before. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled researchers to construct intricate molecular frameworks with high precision and yield.
In conclusion, (3-fluoro-1-bicyclo[1.1.1]pentanyl)methanamine (CAS No. 2092047-93-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. The strategic placement of functional groups such as the fluorine atom and methanamine group provides a versatile platform for designing molecules with enhanced pharmacological properties.
Ongoing research continues to uncover new possibilities for this compound, particularly in the context of developing novel therapeutics for challenging diseases。 As our understanding of molecular interactions grows, so too does our ability to harness compounds like (3-fluoro-1-bicyclo[。 11。 5]。 pentanyl)methanamine to improve human health。
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